Cas no 1803896-31-2 (5-Difluoromethoxy-1H-benzimidazole)

• Product Name: 5-Difluoromethoxy-1H-benzimidazole
• CAS No: 1803896-31-2
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4757772
• Update Time: 2025-06-11

5-Difluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethoxy-1H-benzimidazole
• 6-(difluoromethoxy)-1H-benzimidazole
• 6-(Difluoromethoxy)-1H-benzo[d]imidazole

• Inchi： 1S/C8H6F2N2O/c9-8(10)13-5-1-2-6-7(3-5)12-4-11-6/h1-4,8H,(H,11,12)
• InChI Key： PZEMYXZVTXEZOH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)NC=N2)F

Computed Properties

• Exact Mass: 184.044819g/mol
• Monoisotopic Mass: 184.044819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.9
• Molecular Weight: 184.14g/mol

Additional information on 5-Difluoromethoxy-1H-benzimidazole

Comprehensive Overview of 5-Difluoromethoxy-1H-benzimidazole (CAS No. 1803896-31-2): Properties, Applications, and Research Insights

5-Difluoromethoxy-1H-benzimidazole (CAS No. 1803896-31-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The benzimidazole core, coupled with a difluoromethoxy substituent, imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential as a bioisostere for optimizing pharmacokinetic profiles, particularly in the design of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated organic compounds like 5-Difluoromethoxy-1H-benzimidazole has surged, driven by trends in precision medicine and sustainable chemistry. A 2023 study highlighted its role in enhancing metabolic stability—a critical factor addressed in forums such as Drug Discovery Today and ACS Medicinal Chemistry Letters. The compound’s lipophilicity modulation capabilities align with industry efforts to improve oral bioavailability, a frequent search query among medicinal chemists on platforms like PubMed and Reaxys.

Synthetic routes to CAS 1803896-31-2 often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, topics trending in green chemistry discussions. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), a key concern for buyers on supplier platforms like ChemSrc and MolPort. Notably, its hydrogen-bonding capacity makes it relevant to crystal engineering studies, as evidenced by its inclusion in Cambridge Structural Database queries.

From an industrial perspective, 5-Difluoromethoxy-1H-benzimidazole is being evaluated for crop protection formulations, responding to the agrochemical sector’s focus on low-residue pesticides. Patent analyses reveal its incorporation into novel fungicides, addressing global searches for environmentally benign alternatives. Regulatory databases indicate compliance with REACH and FDA guidelines, though users are advised to consult specific jurisdictional requirements.

Emerging applications include its use as a fluorescent probe in bioimaging, capitalizing on the fluorophore properties of the benzimidazole moiety—a hot topic in chemical biology circles. Computational studies (e.g., DFT calculations) published in Journal of Physical Chemistry A further elucidate its electronic structure, satisfying academic interest in structure-activity relationships. Storage recommendations emphasize anhydrous conditions at -20°C, a detail frequently requested in lab protocol forums.

With the rise of AI-assisted molecular design, 1803896-31-2 has appeared in machine learning datasets for fragment-based drug discovery—a nexus point for cheminformatics enthusiasts. Its commercial availability through specialty suppliers (e.g., TCI America and Combi-Blocks) ensures accessibility, while SDS documentation addresses safety queries commonly searched in laboratory compliance contexts. Future research may explore its polypharmacology potential, aligning with multi-target drug development paradigms.